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Introduction

Tetromycin B is a 26-membered tetraene polyene macrolide antibiotic with significant
antifungal properties.[1][2] It is a secondary metabolite produced by strains of Streptomyces
ahygroscopicus.[1][2] Tetromycin B is derived from its precursor, Tetramycin A, through a
hydroxylation reaction on the C4 position, a process catalyzed by the cytochrome P450
monooxygenase, TtmD.[1] The two components, Tetramycin A and B, exhibit different
antifungal activities against various pathogenic fungi, making the specific production of high-
yield Tetramycin B a valuable objective for agricultural and pharmaceutical applications.

These application notes provide detailed protocols for the fermentation, production, and
analysis of Tetramycin B, with a focus on strain maintenance, medium optimization, and yield
improvement strategies through metabolic engineering.

Data Presentation: Quantitative Yields of Tetromycin
B

The production of Tetromycin B can be significantly influenced by genetic modifications of the
producing strain, Streptomyces ahygroscopicus S91. The following table summarizes the yields
of Tetramycin A (TA) and Tetramycin B (TB) in different engineered strains.
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Biosynthesis and Regulation of Tetromycin B

The biosynthesis of Tetromycin B is intrinsically linked to Tetramycin A and shares common
precursors with other polyketide antibiotics. Understanding this pathway is crucial for

developing rational strain engineering strategies.
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Caption: Biosynthetic pathway of Tetromycin B from shared precursors.

Regulatory Pathway for Tetromycin B Production

The production of Tetromycin B is positively regulated by the product of the ttmRIV gene.
Overexpression of this gene can lead to increased yields of Tetramycin A, the direct precursor

to Tetramycin B.
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Caption: Positive regulation of the Tetromycin biosynthetic gene cluster by TtmRIV.
Experimental Protocols

Protocol 1: Strain Culture and Maintenance

This protocol describes the maintenance of Streptomyces ahygroscopicus and the preparation
of the seed culture for fermentation.

Materials:

Streptomyces ahygroscopicus strain

Seed Fermentation Medium (see recipe below)

Sterile water

250 mL Erlenmeyer flasks
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e Shaker incubator

Seed Fermentation Medium Composition (per 100 mL):

Soybean cake powder: 0.5-1.5¢g

e Starch:0.5-15¢g

e Glucose: 0.5-15¢g

e Peptone:0.1-0.5¢g

e MgSO4-7H20: 0.01 - 0.05 g

e (NH24)2S04:0.1-0.5g

¢« K2HPO4: 0.01-0.05 g

e CaC03:0.1-10g

e NaCl: 0.05-0.15¢g

e Vegetable 0il: 0.2-0.5¢

e Adjust to neutral pH before sterilization.
Procedure:

o Prepare the seed fermentation medium and sterilize.

o Aseptically transfer a loopful of S. ahygroscopicus spores or mycelia from a stock culture into
a flask containing the seed medium.

¢ |ncubate the flask at 28°C for 24 hours in a shaker incubator.

e This seed culture is now ready to be used as inoculum for the main fermentation.

Protocol 2: Tetromycin B Fermentation
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This protocol details the submerged fermentation process for Tetromycin B production.
Materials:

Seed culture from Protocol 1

Production Fermentation Medium (see recipes below)

Fermentor vessel

Methanol for extraction

Production Fermentation Medium (Optimized for S. ahygroscopicus AnysB) (per 1 L):

Corn starch: 25.08 g

e Soybean cake meal: 30 g

e Glucose: 37.70 g

e NaCl: 0.2 g

e MgS04:0.29

e« KzHPO4:0.1g

« FeS04:0.2g

e CaCOs:5¢g

e (NH4)2S04:0.24 g

Alternative Production Fermentation Medium (per 100 mL):

e Glucose:1.0-3.0g

e Starch:1.0-2.0g

e Cornpowder:0.5-15¢g
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e Soybean cake powder: 1.0-2.0g

e Peptone or corn steep liquor: 0.2 - 0.6 g
e (NH4)2S04:0.1-0.5g

e MgS04-7H20: 0.01 - 0.05 g

« K2HPO4:0.01-0.05¢

e CaC03:0.1-10g

e NaCl: 0.05-0.15¢g

e Vegetable 0il: 0.2-0.5¢

Procedure:

e Prepare and sterilize the production fermentation medium in a suitable fermentor.

Inoculate the production medium with the seed culture to a final concentration of 10% (v/v).

Incubate at 28°C for 96 hours with appropriate aeration and agitation.

Monitor the fermentation process by measuring pH, biomass, and substrate consumption as
needed.

After 96 hours, harvest the fermentation broth for extraction.

Protocol 3: Extraction and Quantification of Tetromycin
B

This protocol describes a simple extraction method and the conditions for HPLC analysis.
Materials:
e Fermentation broth

e Methanol
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Centrifuge

HPLC system with a C18 column

Formic acid

Acetonitrile

Extraction Procedure:

Harvest the mycelia from the fermentation broth by centrifugation.

Extract the harvested mycelia with methanol.

Clarify the methanol extract by centrifugation or filtration to remove cell debris.

The resulting supernatant contains the crude extract of Tetromycin A and B.
HPLC Analysis Conditions:

e Column: Agilent EC-C18 (150 x 4.6 mm, 4 um) or equivalent
e Column Temperature: 34°C

e Detection Wavelength: 304 nm

e Flow Rate: 1 mL/min

e Injection Volume: 5 uL

» Mobile Phase A: Water

» Mobile Phase B: Methanol: Formic acid (60:0.1, v/v)

e Elution Gradient:

o 0-5min: 40% A, 60% B

o 5-8 min: Gradient to 35% A, 65% B
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o 8-18 min: 35% A, 65% B

Experimental Workflow for Strain Improvement

The following diagram illustrates a logical workflow for the metabolic engineering of S.
ahygroscopicus to enhance Tetromycin B production.

Wild-Type S. ahygroscopicus S91

Disrupt Competing Pathway
(Knockout nysB gene)

'

Strain S91-ANB
(Increased total Tetramycin)

' ;

Overexpress Conversion Enzyme Overexpress Positive Regulator
(Introduce multiple copies of ttmD gene) (Introduce additional copy of ttmRIV gene)
l i
I
y
Strain S91-ANB::xTD High-Yield Tetramycin A Strain
(Increased Tetramycin B ratio and titer) (Can be used as a backbone for further TB optimization)

Optimized Tetramycin B Producer
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Caption: Workflow for metabolic engineering of S. ahygroscopicus for enhanced Tetromycin B
production.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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